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An In-Depth Technical Guide to the Thermodynamic Properties of Neon as a Cryogenic

Refrigerant

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

neon, focusing on its application as a cryogenic refrigerant. The information presented is

intended to assist researchers, scientists, and professionals in the field of drug development in

understanding and utilizing neon for low-temperature applications. The guide covers

fundamental properties, detailed thermodynamic data, experimental methodologies for property

determination, and key applications in scientific research.

Introduction to Neon as a Cryogen
Neon (Ne), a noble gas, is a colorless and odorless inert element.[1][2] While widely

recognized for its use in lighting, neon's cryogenic properties make it an invaluable refrigerant

for achieving temperatures in the 25 K to 40 K range.[3] In this temperature regime, it offers

significant advantages over other cryogens. Liquid neon possesses a refrigerating capacity per

unit volume that is over 40 times greater than that of liquid helium and more than three times

that of liquid hydrogen.[4][5][6] Its chemical inertness and non-flammability present a distinct

safety advantage, particularly when compared to liquid hydrogen.[3][7]

Despite its favorable properties, the primary factor limiting the widespread use of neon in

cryogenics is its higher cost and lower abundance compared to helium and nitrogen.[8] Neon is
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present in the Earth's atmosphere at a concentration of about 18 parts per million and is

commercially produced through the fractional distillation of liquefied air.[1][4]

Core Thermodynamic Data
The utility of neon as a cryogenic refrigerant is defined by its fundamental thermodynamic

properties. These values dictate the operational temperature range and efficiency of a

cryogenic system.

Table 1: Fundamental Thermodynamic Points of Neon
This table summarizes the critical transition points for neon, which are foundational for any

cryogenic application design.

Property Value (K) Value (°C) Value (Pressure)

Normal Boiling Point 27.104 K[4] -246.046 °C[4] 1 atm

Melting Point 24.56 K[2][4] -248.59 °C[2][4] 1 atm

Triple Point 24.5561 K[9][10] -248.5939 °C[9]
43.332 kPa / 0.42765

atm[9]

Critical Temperature 44.40 K[11][12] -228.75 °C[11][13] N/A

Critical Pressure N/A N/A
2.76 MPa / 27.2

atm[11][13]

Table 2: Properties of Saturated Liquid Neon (at Normal
Boiling Point)
These properties are crucial for calculations involving heat transfer and fluid dynamics in the

liquid phase.

Property Value Units

Density 1207[5][6] kg/m ³

Heat of Vaporization 1.71 - 1.75[10][14] kJ/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.britannica.com/science/neon-chemical-element
https://periodic-table.rsc.org/element/10/neon
https://periodic-table.rsc.org/element/10/neon
https://periodic-table.rsc.org/element/10/neon
https://www.azom.com/article.aspx?ArticleID=7925
https://periodic-table.rsc.org/element/10/neon
https://www.azom.com/article.aspx?ArticleID=7925
https://periodic-table.rsc.org/element/10/neon
https://en.wikipedia.org/wiki/Triple_point
https://en.wikipedia.org/wiki/Neon
https://en.wikipedia.org/wiki/Triple_point
https://en.wikipedia.org/wiki/Triple_point
https://en.wikipedia.org/wiki/Critical_point_(thermodynamics)
https://www.knowledgedoor.com/2/elements_handbook/critical_point.html
https://en.wikipedia.org/wiki/Critical_point_(thermodynamics)
https://pt.kle.cz/en_US/neon.html
https://en.wikipedia.org/wiki/Critical_point_(thermodynamics)
https://pt.kle.cz/en_US/neon.html
https://www.thoughtco.com/neon-facts-ne-or-element-10-606563
https://www.thermopedia.com/content/972/
https://en.wikipedia.org/wiki/Neon
https://periodictable.com/Elements/010/data.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Selected Properties of Gaseous Neon at 100 kPa
This table provides temperature-dependent properties for gaseous neon, essential for

designing and modeling heat exchangers and other components in a refrigeration cycle.

Temperature
(K)

Density ( kg/m
³)

Specific Heat
(J/kg·K)

Thermal
Conductivity
(W/m·K)

Dynamic
Viscosity
(µPa·s)

100 2.42 1030[14] 0.0223[15] 14.4[16]

200 1.21 1030[14] 0.0376[15] 24.1[16]

300 0.81 1030[14] 0.0498[15] 31.9[16]

400 0.61 1030[14] 0.0603[15] 38.6[16]

Note: Specific heat for the monatomic gas is relatively constant over this temperature range.

Density is calculated using the ideal gas law for this table.

Experimental Determination of Thermodynamic
Properties
The precise measurement of thermodynamic properties at cryogenic temperatures requires

specialized experimental techniques. The data presented in this guide are derived from

established methodologies.

Vapor-Pressure and Triple-Point Measurement: The boiling point, triple point, and vapor

pressure curve are determined by containing a highly pure sample of neon in a sealed cell

and measuring the pressure at precisely controlled temperatures. The triple point of neon

(24.5561 K) is a defining fixed point in the International Temperature Scale of 1990 (ITS-90),

highlighting its importance and the precision with which it can be realized using triple-point

cells.[9][10]

Density Measurement: The density of liquid and gaseous neon is determined using various

methods, including archival and pycnometry techniques, where a known volume is filled with

the fluid and the mass is precisely measured. For calculating properties across a wide range
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of conditions, experimental data are used to fit and validate fundamental equations of state.

[17]

Calorimetry: Properties such as specific heat capacity and the latent heat of vaporization are

measured using calorimetry. This involves adding a known quantity of heat to a sample of

neon and precisely measuring the resulting temperature change or the amount of substance

that undergoes a phase transition.

Viscosity Measurement: The viscosity of neon gas has been determined using capillary-flow

viscometers.[18] In this method, a steady flow of gas is maintained through a capillary tube

of known dimensions. The absolute viscosity is derived from the measured pressure drop

across the capillary as a function of the flow rate.[18]

Thermal Conductivity Measurement: The transient hot-wire technique is a common method

for measuring the thermal conductivity of fluids. A thin wire submerged in the fluid is

electrically heated for a short period, and the rate of temperature rise is measured. The

thermal conductivity is then calculated from the temperature response over time.

Application and Selection Workflow
Neon is the preferred refrigerant for a variety of specialized applications due to its unique

temperature range and properties. Applications include cooling high-temperature

superconducting magnets, infrared detectors for missiles, and sensitive electronic devices to

reduce thermal noise.[3][7][19] It is also used in high-energy physics research in bubble

chambers for particle detection.[3]

The selection of a cryogenic refrigerant is a logical process based on the specific requirements

of the application. The following diagram illustrates a simplified workflow for choosing an

appropriate cryogen, highlighting the conditions under which neon is an optimal choice.
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Application Requirements

Refrigerant Selection Logic

Define Required
Operating Temperature (T)

Evaluate Temperature Range

Evaluate Neon Suitability

 27 K ≤ T ≤ 44 K 

Select Liquid Helium (LHe)

 T < 27 K 

Select Liquid Nitrogen (LN2)

 T > 63 K 

Is Flammability
a Major Concern?

High Volumetric Cooling
Capacity Required

Select Liquid Neon (LNe)

 Yes 

Consider Liquid Hydrogen (LH2)
(with safety protocols)

 No 

Click to download full resolution via product page

Fig 1. Decision workflow for cryogenic refrigerant selection.
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Conclusion
Neon stands out as a high-performance cryogenic refrigerant with exceptional volumetric

cooling capacity and inherent safety as an inert gas. Its primary domain of application is the 25

K to 40 K temperature range, bridging the gap between the colder liquid helium and the

warmer, more common liquid nitrogen. While its higher cost necessitates careful consideration

of application-specific needs and budgets, its unique thermodynamic properties make it an

indispensable tool for advanced research, particularly in fields requiring the cooling of sensitive

electronics, superconducting devices, and specialized scientific instruments. This guide

provides the foundational data and context for professionals to effectively evaluate and

implement neon in their cryogenic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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